Cas no 244261-66-3 ((R)-(+)-SEGPHOS®)

• Product Name: (R)-(+)-SEGPHOS®
• CAS No: 244261-66-3
• MF: C₃₈H₂₈O₄P₂
• MW: 610.574051856995
• MDL: MFCD44261663
• CID: 245869
• PubChem ID: 253659920
• Update Time: 2025-04-19

(R)-(+)-SEGPHOS® Chemical and Physical Properties

Names and Identifiers

• Phosphine,1,1'-[(4R)-[4,4'-bi-1,3-benzodioxole]-5,5'-diyl]bis[1,1-diphenyl-
• (R)-(+)-SEGPHOS®
• (R)-(+)-SEGPHOS(regR)
• (R)-(+)-SEGPHOS(regR) (R)-(+)-SEGPHOS®
• (R)-SEGPHOS
• (R)-(+)-5,5'-Bis(diphenylphosphino)-4,4'-bi-1,3-benzodioxole
• (R)-(+)-5,5'-Bis(diphenylphosphino)-4,4'-bi-1,3-benzodioxole, min
• (R)-(+)-SEGPHOS&reg
• (R)-(+)-4,4'-Bis(diphenylphosphino)-3,3'-bi(1,2-methylenedioxybenzene)
• (R)-(+)-SEGPHOS
• (S)-(-)-SEGPHOS
• (S)-SEGPHOS
• (R)-5,5'-Bis(diphenylphosphino)-4,4'-bibenzo[d][1,3]dioxole
• SEGPHOS
• (S)-(-)-5,5'-BIS(DIPHENYLPHOSPHINO)-4,4'-BI-1,3-BENZODIOXOLE
• (S)-5,5'-Bis(diphenylphosphino)-4,4'-bi-1,3-benzodioxole
• 5,5'-Bis(diphenylphosphanyl)-4,4'-bibenzo[d][1,3]dioxole
• (S)-(-)-4,4'-Bis(diphenylphosphino)-3,3'-bi(1,2-methylenedioxybenzene)
• [4-(5-diphenylphosphanyl-1,3-ben

• MDL： MFCD44261663
• Inchi： 1S/C38H28O4P2/c1-5-13-27(14-6-1)43(28-15-7-2-8-16-28)33-23-21-31-37(41-25-39-31)35(33)36-34(24-22-32-38(36)42-26-40-32)44(29-17-9-3-10-18-29)30-19-11-4-12-20-30/h1-24H,25-26H2
• InChI Key： RZZDRSHFIVOQAF-UHFFFAOYSA-N
• SMILES： P(C1C=CC=CC=1)(C1C=CC=CC=1)C1=CC=C2C(=C1C1=C3C(=CC=C1P(C1C=CC=CC=1)C1C=CC=CC=1)OCO3)OCO2

Computed Properties

• Exact Mass: 910.10146
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 44
• Rotatable Bond Count: 7
• Complexity: 787
• Topological Polar Surface Area: 36.9

Experimental Properties

• Melting Point: 168-172 °C
• PSA: 36.92
• Optical Activity: [α]20/D +11°, c = 0.5 in chloroform

(R)-(+)-SEGPHOS® Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylphosphines and derivatives
• Catalysts and Inorganic Chemicals Catalysts